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Compound of Interest

Compound Name: Echitaminic acid

Cat. No.: B15585975 Get Quote

Initial investigations into the therapeutic potential of echitaminic acid have revealed a

significant lack of scientific literature and experimental data. The compound is not well-

characterized, and its biological activities remain largely unexplored. One minor vendor listing

identifies it as an alkaloid isolated from the trunk bark of Alstonia scholaris, but provides no

substantive data on its therapeutic applications.[1]

In contrast, our broader search for compounds from the Echium genus, which was initially

linked to the query, has highlighted a well-researched and promising therapeutic agent:

Rosmarinic Acid. This bioactive compound is a major constituent of Echium amoenum and is

credited with many of its traditionally recognized medicinal properties, including anti-

inflammatory, antioxidant, and anxiolytic effects.[2][3][4] The plant itself also contains other

potentially bioactive molecules, including flavonoids and saponins, alongside toxic pyrrolizidine

alkaloids such as echimidine.[2][3][5][6]

Given the absence of actionable data on echitaminic acid, we propose to pivot the focus of

these Application Notes and Protocols to Rosmarinic Acid, a compound with a robust body of

scientific evidence supporting its therapeutic potential. This will allow us to provide the detailed,

high-quality documentation for researchers, scientists, and drug development professionals as

originally intended.

We will proceed with generating the detailed Application Notes and Protocols for Rosmarinic

Acid, focusing on its well-documented anti-inflammatory and antioxidant properties. This will
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include summarizing quantitative data, providing detailed experimental methodologies, and

creating the requested visualizations for relevant signaling pathways and workflows.

We believe this approach will provide a valuable and scientifically rigorous resource that aligns

with the user's core requirements. We await your confirmation to proceed with this revised

focus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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